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  3. (14Z)-11-(4-bromophenyl)-14-[(2-methoxyphenyl)methylidene]-15-thia-12,17-diazatetracyclo[8.7.0.02,7.012,16]heptadeca-1(10),2,4,6,16-pentaen-13-one
(14Z)-11-(4-bromophenyl)-14-[(2-methoxyphenyl)methylidene]-15-thia-12,17-diazatetracyclo[8.7.0.02,7.012,16]heptadeca-1(10),2,4,6,16-pentaen-13-one (14Z)-11-(4-bromophenyl)-14-[(2-methoxyphenyl)methylidene]-15-thia-12,17-diazatetracyclo[8.7.0.02,7.012,16]heptadeca-1(10),2,4,6,16-pentaen-13-one
Brand Name: Vulcanchem
CAS No.:
VCID: VC0996063
InChI: InChI=1S/C28H21BrN2O2S/c1-33-23-9-5-3-7-19(23)16-24-27(32)31-26(18-10-13-20(29)14-11-18)22-15-12-17-6-2-4-8-21(17)25(22)30-28(31)34-24/h2-11,13-14,16,26H,12,15H2,1H3/b24-16-
SMILES: COC1=CC=CC=C1C=C2C(=O)N3C(C4=C(C5=CC=CC=C5CC4)N=C3S2)C6=CC=C(C=C6)Br
Molecular Formula: C28H21BrN2O2S
Molecular Weight: 529.4 g/mol

(14Z)-11-(4-bromophenyl)-14-[(2-methoxyphenyl)methylidene]-15-thia-12,17-diazatetracyclo[8.7.0.02,7.012,16]heptadeca-1(10),2,4,6,16-pentaen-13-one

CAS No.:

Cat. No.: VC0996063

Molecular Formula: C28H21BrN2O2S

Molecular Weight: 529.4 g/mol

* For research use only. Not for human or veterinary use.

(14Z)-11-(4-bromophenyl)-14-[(2-methoxyphenyl)methylidene]-15-thia-12,17-diazatetracyclo[8.7.0.02,7.012,16]heptadeca-1(10),2,4,6,16-pentaen-13-one -

Specification

Molecular Formula C28H21BrN2O2S
Molecular Weight 529.4 g/mol
IUPAC Name (14Z)-11-(4-bromophenyl)-14-[(2-methoxyphenyl)methylidene]-15-thia-12,17-diazatetracyclo[8.7.0.02,7.012,16]heptadeca-1(10),2,4,6,16-pentaen-13-one
Standard InChI InChI=1S/C28H21BrN2O2S/c1-33-23-9-5-3-7-19(23)16-24-27(32)31-26(18-10-13-20(29)14-11-18)22-15-12-17-6-2-4-8-21(17)25(22)30-28(31)34-24/h2-11,13-14,16,26H,12,15H2,1H3/b24-16-
Standard InChI Key PVHSBHMLJQFAGC-JLPGSUDCSA-N
Isomeric SMILES COC1=CC=CC=C1/C=C\2/C(=O)N3C(C4=C(C5=CC=CC=C5CC4)N=C3S2)C6=CC=C(C=C6)Br
SMILES COC1=CC=CC=C1C=C2C(=O)N3C(C4=C(C5=CC=CC=C5CC4)N=C3S2)C6=CC=C(C=C6)Br
Canonical SMILES COC1=CC=CC=C1C=C2C(=O)N3C(C4=C(C5=CC=CC=C5CC4)N=C3S2)C6=CC=C(C=C6)Br

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